Cas no 62908-85-4 (5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 62908-85-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD16990654
• CID: 428914
• PubChem ID: 50987756
• Update Time: 2025-06-13

5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-methyl-
• 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• EN300-67334
• DTXSID30679061
• MFCD16990654
• CS-0080337
• AS-36469
• SCHEMBL359281
• Z1079167848
• 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• 62908-85-4
• AKOS015868299
• STL587722
• DB-087615

• MDL： MFCD16990654
• Inchi： 1S/C8H7N3O2/c1-5-2-3-11-7(10-5)6(4-9-11)8(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： CADNVJNUYBVVFU-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C=CC(C)=NC2=1)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 256-258 °C
• PSA: 67.49

5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Introduction to 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 62908-85-4)

5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 62908-85-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen and carbon atoms in its molecular framework contributes to its distinctive chemical properties, making it a valuable scaffold for drug discovery and development.

The structural integrity of 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is characterized by a fused ring system consisting of a pyrazole ring linked to a pyrimidine ring. The presence of a methyl group at the 5-position and a carboxylic acid functional group at the 3-position further enhances its chemical reactivity and biological potential. These structural features have been leveraged in various synthetic strategies to derive derivatives with enhanced pharmacological profiles.

In recent years, 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been extensively studied for its pharmacological significance. Research has demonstrated that this compound exhibits promising activities in multiple disease models, including cancer, inflammation, and neurodegenerative disorders. The pyrazolopyrimidine scaffold is particularly recognized for its ability to modulate key biological pathways, such as kinases and transcription factors, which are often dysregulated in disease states.

One of the most compelling aspects of 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is its role as a precursor in the synthesis of novel therapeutic agents. Researchers have utilized this compound to develop small molecules that target specific enzymes and receptors involved in disease progression. For instance, studies have shown that derivatives of 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid can inhibit the activity of tyrosine kinases, which are critical in cancer cell proliferation and survival.

The carboxylic acid moiety in 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid provides a versatile handle for further functionalization, enabling the creation of diverse analogs with tailored biological activities. This flexibility has been exploited to design compounds that exhibit improved solubility, bioavailability, and selectivity. Such modifications are essential for optimizing drug candidates for clinical translation.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid derivatives. These technologies have allowed researchers to rapidly identify lead compounds with high affinity for target proteins and favorable pharmacokinetic properties. Moreover, molecular modeling studies have provided insights into the binding mechanisms of these compounds, facilitating rational drug design.

The therapeutic potential of 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has also been explored in preclinical models of inflammation and autoimmune diseases. Preliminary findings suggest that this compound can modulate inflammatory pathways by inhibiting key cytokines and chemokines. Such effects make it a promising candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has shown promise in neuroprotective applications. Studies have indicated that derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress and neuroinflammation. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and microwave-assisted synthesis have been employed to enhance yield and purity.

The pharmacokinetic profile of 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is another critical factor in its development as a drug candidate. Studies have evaluated its absorption, distribution, metabolism, excretion (ADME) properties to assess its potential for clinical use. Modifications to the molecular structure have been made to improve oral bioavailability and reduce metabolic clearance.

The safety profile of 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been thoroughly investigated through toxicological studies conducted in vitro and in vivo. These studies have provided valuable data on its acute toxicity, chronic toxicity, and potential side effects. The compound has generally demonstrated an acceptable safety profile at therapeutic doses, although further studies are needed to fully characterize its long-term effects.

In conclusion, 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 62908-85-4) represents a significant advancement in pharmaceutical research due to its versatile structural framework and diverse biological activities. Its potential applications in oncology، inflammation، và neurodegenerative diseases make it a compelling target for further investigation و development。 As our understanding of molecular mechanisms continues to evolve， compounds like this will play an increasingly important role in shaping future therapeutic strategies.